BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to EGTA
Tetrasodium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EGTA tetrasodium

Cat. No.: B1368698

Introduction

EGTA (ethylene glycol-bis(3-aminoethyl ether)-N,N,N’,N'-tetraacetic acid) tetrasodium salt is an
aminopolycarboxylic acid and a chelating agent highly valued in research for its remarkable
selectivity for calcium ions (Caz*).[1][2][3] Unlike the more commonly known chelator EDTA,
EGTA exhibits a significantly lower affinity for magnesium ions (Mg?*), making it particularly
advantageous for use in biological buffers designed to mimic the intracellular environment,
where magnesium concentrations are typically a thousand times higher than those of calcium.
[11[3][4][5][6] This high selectivity allows for the precise control of calcium levels, establishing
EGTA as an indispensable tool for investigating calcium-dependent signaling pathways,
preserving the integrity of biological samples, and enabling a variety of enzymatic and cellular
assays.

Physicochemical Properties

EGTA tetrasodium is a white, water-soluble solid.[6][7] Its key properties are critical for
accurate preparation of experimental solutions and are summarized below.
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Property Value References
Molecular Weight 468.28 g/mol [Ansienioniaiz]
Chemical Formula C14H20N2010Na4 [BlIo][10][11][13]
CAS Number 13368-13-3 [31[81[9][11]
Appearance White Powder [7]

Purity >97% [8]

Solubility = 50 mg/mL in water [10][11]

pKa (for Ca2* binding) ;192;) (Apparent pKa at pH 7 is [31[41[6]

Room temperature or 2-8°C, in
Storage [10][11]
a dry, dark place

Mechanism of Action: Selective Calcium Chelation

The primary function of EGTA is its ability to bind, or chelate, calcium ions in a 1:1 ratio.[2] This
action is based on the structure of the EGTA molecule, which forms a stable coordination
complex with Ca?*, effectively sequestering it from the solution and reducing the concentration
of free, biologically active calcium. Its selectivity for calcium over other divalent cations like
magnesium is its defining feature in biological research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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